Cas no 484-12-8 (Osthole)

• Product Name: Osthole
• CAS No: 484-12-8
• MF: C₁₅H₄O₃
• MW: 232.190464019775
• MDL: MFCD00076049
• CID: 37693
• PubChem ID: 253662100
• Update Time: 2025-08-20

Osthole Chemical and Physical Properties

Names and Identifiers

• Osthole
• OSTHOL
• AKOS 236-34
• 7-Methoxy-8-(3-methyl-2-butenyl)-2H-1-benzopyran-2-one
• 7-METHOXY-8-(3-METHYL-BUT-2-ENYL)-CHROMEN-2-ONE
• 8-(3-METHYL-2-BUTENYL)HERNIARIN
• Chuanxiongzine
• Cnidium lactone(OSTHOLE )
• 7-Methoxy-8-(3-methyl-2-buten-1-yl)-2H-chromen-2-one
• 7-Methoxy-8-(3-methylbut-2-en-1-yl)-2H-chromen-2-one
• OSTHOLE(P) PrintBack
• Common Cnidium Fruit Extract
• Selinum oil
• 7-methoxy-8-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-2-one
• 7-Methoxy-8-(3-methyl-2-butenyl)coumarin
• 7-methoxy-8-(3-methylbut-2-en-1-yl)-2H-1-benzopyran-2-one
• 7-methoxy-8-(3-methylbut-2-enyl)-2H-chromen-2-one
• 7-methoxy-8-(3-methylbut-2-enyl)chromen-2-one
• Cnidium
• Cnidium Monnieri Extract
• DaMiana Extract
• NSC 31868
• Ost
• Ostol
• Ostole
• 7-Methoxy-8-isopentenylcoumarin
• [ "" ]
• 2H-1-Benzopyran-2-one, 7-methoxy-8-(3-methyl-2-butenyl)-
• 7-METHOXY-8-(3-METHYL-2-BUTENYL)-COUMARIN
• Coumarin, 7-methoxy-8-(3-methyl-2-butenyl)-
• XH1TI1759C
• NS
• 7-Methoxy 8-isopentenylcoumarin
• MLS001048988
• SMR000156202
• MLSMR
• MLS006011425
• MLS000574904

• MDL： MFCD00076049
• Inchi： 1S/C15H4O3/c1-10(2)4-7-12-13(17-3)8-5-11-6-9-14(16)18-15(11)12/h5-6,8-9H
• InChI Key： GYQWLVCTZZAJGB-UHFFFAOYSA-N
• SMILES： [C]OC1C([C]/[C]=C(\[C])/[C])=C2C(C=CC(O2)=O)=CC=1 |^1:0,5,7,8,^4:4|

Computed Properties

• Exact Mass: 244.11000
• Monoisotopic Mass: 244.109944368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5
• Molecular Weight: 244.28

Experimental Properties

• Color/Form: Cryst.
• Density: 1.1263 (rough estimate)
• Melting Point: 82.0 to 86.0 deg-C
• Boiling Point: 396.7°C at 760 mmHg
• Refractive Index: 1.5570 (estimate)
• Solubility: methanol: soluble10mg/mL, clear, colorless
• PSA: 39.44000
• LogP: 3.31030
• Solubility: Not determined
• Merck: 6895
• λmax: 322(MeOH)(lit.)
• Vapor Pressure: 6.9X10-6 mm Hg at 25 °C (est)

Osthole Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S26; S36/37; S36/37/39; S36
• RTECS：GN7700000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
• Natural Products and Extracts Plant Extracts Plant based Zeravschania regeliana
• Natural Products and Extracts Plant Extracts Plant based Spiranthera odoratissima
• Natural Products and Extracts Plant Extracts Plant based Magydaris pastinacea
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances